N'-(3-bromo-4-methoxybenzoyl)-N-(cyclopropylmethyl)-N-(tetrahydro-2-furanylmethyl)thiourea

• Molecular Formula: C18H23BrN2O3S
• Molecular Weight: 427.4 g/mol
• IUPAC Name: 3-bromo-N-[cyclopropylmethyl(oxolan-2-ylmethyl)carbamothioyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H23BrN2O3S/c1-23-16-7-6-13(9-15(16)19)17(22)20-18(25)21(10-12-4-5-12)11-14-3-2-8-24-14/h6-7,9,12,14H,2-5,8,10-11H2,1H3,(H,20,22,25)
• InChI Key: VOOCKXOKXBFXOD-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)N(CC2CC2)CC3CCCO3)Br

Description

N'-(3-bromo-4-methoxybenzoyl)-N-(cyclopropylmethyl)-N-(tetrahydro-2-furanylmethyl)thiourea is a complex organic compound with a molecular formula of C18H23BrN2O2S

Preparation Methods

Synthetic Routes and Reaction Conditions

Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for achieving high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure scalability and cost-effectiveness. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to meet the demands of large-scale production .

Chemical Reactions Analysis

Types of Reactions

N'-(3-bromo-4-methoxybenzoyl)-N-(cyclopropylmethyl)-N-(tetrahydro-2-furanylmethyl)thiourea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the reaction outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

N'-(3-bromo-4-methoxybenzoyl)-N-(cyclopropylmethyl)-N-(tetrahydro-2-furanylmethyl)thiourea has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and medicinal chemistry.

Industry: Utilized in the development of new materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N'-(3-bromo-4-methoxybenzoyl)-N-(cyclopropylmethyl)-N-(tetrahydro-2-furanylmethyl)thiourea involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N'-(3-bromo-4-methoxybenzoyl)-N-(cyclopropylmethyl)-N-(tetrahydro-2-furanylmethyl)thiourea include:

• 3-bromo-N-[(cyclopropylmethyl)(tetrahydro-2-furanylmethyl)carbamothioyl]-4-methylbenzamide
• 3-bromo-N-[(cyclopropylmethyl)(tetrahydrofuran-2-ylmethyl)carbamothioyl]-4-ethoxybenzamide .

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .